Cas no 2109778-48-3 (1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine
• CAS No: 2109778-48-3
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 5926746
• PubChem ID: 165451785
• Update Time: 2025-06-09

1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2109778-48-3
• EN300-737538
• 1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C8H11N5/c1-12-4-3-10-8(12)7-6(9)5-11-13(7)2/h3-5H,9H2,1-2H3
• InChI Key： VGYBCDVRZRYPBU-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1=NC=CN1C

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine

Introduction to 1-Methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine (CAS No. 2109778-48-3)

1-Methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine, also known by its CAS number 2109778-48-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The unique structural features of 1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a methyl group at the 1-position and a 1-methylimidazole moiety at the 5-position. The presence of these functional groups imparts specific pharmacological properties to the molecule. The imidazole ring is particularly noteworthy due to its ability to form hydrogen bonds and interact with biological targets, enhancing the compound's bioactivity and selectivity.

Recent studies have explored the potential of 1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine has also demonstrated promising antitumor activity. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-amine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have been conducted to assess the safety profile of 1-methyl-5-(1-methyl-1H-imidazol-2-yl)-1H-pyrazol-4-am ine. These studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The potential applications of 1-methyl-5-(1-methyl-H-imidazol--yl)-H-pyrazol--amine extend beyond its anti-inflammatory and antitumor properties. Researchers are also exploring its use as an anticonvulsant agent due to its ability to modulate ion channels and neurotransmitter systems in the brain. Preliminary studies have shown that this compound can reduce seizure activity in animal models of epilepsy, suggesting its potential as a novel anticonvulsant drug.

In conclusion, 1-methyl--(methyl-H-imidazol--yl)-H-pyrazol--amine (CAS No. 209778--3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.